Cas no 81446-26-6 (6,8-Diglucopyranosyl-4',5,7-trihydroxyflavanone- (2R))

6,8-Diglucopyranosyl-4',5,7-trihydroxyflavanone- (2R) structure
81446-26-6 structure
Product name:6,8-Diglucopyranosyl-4',5,7-trihydroxyflavanone- (2R)
CAS No:81446-26-6
MF:C27H32O15
MW:596.534
CID:2004344
PubChem ID:14427359

6,8-Diglucopyranosyl-4',5,7-trihydroxyflavanone- (2R) Chemical and Physical Properties

Names and Identifiers

    • 6,8-Diglucopyranosyl-4',5,7-trihydroxyflavanone- (2R)
    • DTXSID201112373
    • 81446-26-6
    • 4H-1-Benzopyran-4-one, 6,8-di-I(2)-D-glucopyranosyl-2,3-dihydro-5,7-dihydroxy-2-(4-hydroxyphenyl)-, (2R)-
    • Inchi: InChI=1S/C27H32O15/c28-6-12-17(32)21(36)23(38)26(41-12)15-19(34)14-10(31)5-11(8-1-3-9(30)4-2-8)40-25(14)16(20(15)35)27-24(39)22(37)18(33)13(7-29)42-27/h1-4,11-13,17-18,21-24,26-30,32-39H,5-7H2
    • InChI Key: KLDARLGFVGIIIL-UHFFFAOYSA-N
    • SMILES: OCC1OC(C(O)C(O)C1O)c1c(O)c(C2OC(CO)C(O)C(O)C2O)c2OC(CC(=O)c2c1O)c1ccc(O)cc1

Computed Properties

  • Exact Mass: 596.17412031g/mol
  • Monoisotopic Mass: 596.17412031g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 11
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 5
  • Complexity: 931
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 11
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.5
  • Topological Polar Surface Area: 267Ų

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